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Compound of Interest

Compound Name:
N-nitroso-desmethyl-

cyclobenzaprine

Cat. No.: B15813342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on N-
nitroso-desmethyl-cyclobenzaprine. It is intended for informational purposes for a scientific

audience and is not a substitute for a comprehensive risk assessment. Specific toxicological

data for N-nitroso-desmethyl-cyclobenzaprine is limited in publicly available literature;

therefore, information from related N-nitrosamine compounds and general principles of

nitrosamine toxicology are included to provide a comprehensive overview.

Introduction
N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine drug substance-related impurity

(NDSRI) of cyclobenzaprine, a widely used muscle relaxant.[1][2] Like other N-nitrosamines, it

is classified as a substance of concern due to its potential genotoxic and carcinogenic

properties.[1][2] This impurity can form during the synthesis, formulation, or storage of

cyclobenzaprine drug products.[1] Understanding the toxicological profile of N-nitroso-
desmethyl-cyclobenzaprine is crucial for risk assessment and ensuring patient safety.
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Chemical and Physical Properties
Property Value Reference

Chemical Name

N-(3-(5H-dibenzo[a,d]

[3]annulen-5-ylidene)propyl)-

N-methylnitrous amide

[1][2]

Molecular Formula C₁₉H₁₈N₂O [1][2]

Molecular Weight 290.37 g/mol [1][2]

CAS Number Not Available [1][2]

Regulatory Status and Acceptable Intake
N-nitroso-desmethyl-cyclobenzaprine is classified by the U.S. Food and Drug Administration

(FDA) under the Carcinogenic Potency Categorization Approach (CPCA) as a Potency

Category 1 nitrosamine impurity.[1][2] This classification is for the most potent nitrosamines.

The FDA has established an Acceptable Intake (AI) limit of 26.5 ng/day for this impurity.[1][2]

Toxicological Data
Specific quantitative toxicological data for N-nitroso-desmethyl-cyclobenzaprine, such as

LD50 values or data from chronic toxicity and carcinogenicity studies, are not readily available

in the public domain. The toxicological assessment of this compound largely relies on the data

from the broader class of N-nitrosamines and other structurally related NDSRIs.

Genotoxicity and Mutagenicity
N-nitrosamines as a class are known to be mutagenic and genotoxic after metabolic activation.

While specific experimental results for N-nitroso-desmethyl-cyclobenzaprine are not detailed

in the provided search results, it is described as a genotoxic and potentially carcinogenic

impurity.[1] Studies on other NDSRIs indicate that compounds which are positive in the

Enhanced Ames Test (EAT) also tend to induce micronuclei in mammalian cells and are

mutagenic in gene mutation assays.[4]

The general mechanism of genotoxicity for N-nitrosamines involves metabolic activation by

cytochrome P450 (CYP) enzymes to form unstable α-hydroxy nitrosamines. These
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intermediates can then lead to the formation of electrophilic diazonium ions, which can alkylate

DNA, forming DNA adducts. If not repaired, these adducts can lead to mutations during DNA

replication and transcription, which is the initiating event in carcinogenesis.

Carcinogenicity
While no specific carcinogenicity studies on N-nitroso-desmethyl-cyclobenzaprine are

available, N-nitrosamines as a class are potent carcinogens in animal models, and are

reasonably anticipated to be human carcinogens.[5] The liver is a common target organ for

nitrosamine-induced carcinogenicity, but tumors can also arise in other tissues.[5]

Experimental Protocols
Detailed experimental protocols for the key in vitro genotoxicity assays are outlined below,

based on OECD guidelines.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)
This test evaluates the ability of a chemical to induce reverse mutations at a selected locus in

several strains of Salmonella typhimurium and Escherichia coli.

Methodology:

Test Strains: A set of bacterial strains, typically including S. typhimurium TA98, TA100,

TA1535, TA1537, and E. coli WP2 uvrA (pKM101), is used to detect different types of

mutations.[6][7]

Metabolic Activation: The assay is performed with and without a metabolic activation system

(S9 fraction), typically derived from the liver of rats or hamsters treated with an enzyme-

inducing agent like Aroclor 1254 or phenobarbital/β-naphthoflavone.[8][9][10] For

nitrosamines, an "enhanced" Ames test protocol using a higher concentration of hamster

liver S9 and a pre-incubation method is often recommended for improved sensitivity.[11]

Procedure (Plate Incorporation Method):

The test substance, bacterial culture, and S9 mix (if applicable) are combined in molten

top agar.
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The mixture is poured onto minimal glucose agar plates.

The plates are incubated at 37°C for 48-72 hours.[7]

Data Analysis: The number of revertant colonies on the test plates is counted and compared

to the number on the solvent control plates. A substance is considered mutagenic if it causes

a concentration-related increase in the number of revertant colonies and/or a reproducible

increase at one or more concentrations.

In Vitro Mammalian Cell Micronucleus Test (OECD 487)
This assay detects genotoxic damage by identifying micronuclei in the cytoplasm of interphase

cells. Micronuclei are small nuclei that form from chromosome fragments or whole

chromosomes that are not incorporated into the main nucleus during cell division.

Methodology:

Cell Lines: Human lymphocytes or established cell lines such as CHO, V79, L5178Y, or TK6

are commonly used.[12]

Metabolic Activation: The test is conducted with and without an S9 metabolic activation

system.[13]

Procedure:

Cells are exposed to the test substance at various concentrations for a short period (e.g.,

3-6 hours) in the presence of S9, or for a longer period (e.g., 24 hours) without S9.[13]

Following exposure, the cells are cultured for a period sufficient to allow for cell division.

Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which

allows for the identification of cells that have completed one cell division.[13]

Cells are harvested, fixed, and stained.

Data Analysis: The frequency of micronucleated cells is determined by microscopic analysis

of at least 2000 cells per concentration. A substance is considered positive if it induces a
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concentration-dependent increase in the frequency of micronucleated cells or a reproducible

and significant increase at one or more concentrations.[13]

Visualizations
Signaling Pathway of N-Nitrosamine Genotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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